ASPT
ASPT
Brand Name:
Vulcanchem
CAS No.:
159721-38-7
VCID:
VC20911980
InChI:
InChI=1S/C24H20B.C18H23N2O/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-3-20(14-15-21)18-8-6-16(7-9-18)4-5-17-10-12-19(2)13-11-17/h1-20H;4-13,21H,3,14-15H2,1-2H3/q-1;+1
SMILES:
[B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.CCN(CCO)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)C
Molecular Formula:
C42H43BN2O
Molecular Weight:
602.6 g/mol
ASPT
CAS No.: 159721-38-7
Cat. No.: VC20911980
Molecular Formula: C42H43BN2O
Molecular Weight: 602.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 159721-38-7 |
|---|---|
| Molecular Formula | C42H43BN2O |
| Molecular Weight | 602.6 g/mol |
| IUPAC Name | 2-[N-ethyl-4-[(E)-2-(1-methylpyridin-1-ium-4-yl)ethenyl]anilino]ethanol;tetraphenylboranuide |
| Standard InChI | InChI=1S/C24H20B.C18H23N2O/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-3-20(14-15-21)18-8-6-16(7-9-18)4-5-17-10-12-19(2)13-11-17/h1-20H;4-13,21H,3,14-15H2,1-2H3/q-1;+1 |
| Standard InChI Key | VQUVCIYMYJAJIZ-UHFFFAOYSA-N |
| Isomeric SMILES | [B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.CCN(CCO)C1=CC=C(C=C1)/C=C/C2=CC=[N+](C=C2)C |
| SMILES | [B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.CCN(CCO)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)C |
| Canonical SMILES | [B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.CCN(CCO)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)C |
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